Cas no 1807228-58-5 (Ethyl 2-chloromethyl-3-cyano-5-methylphenylacetate)

• Product Name: Ethyl 2-chloromethyl-3-cyano-5-methylphenylacetate
• CAS No: 1807228-58-5
• MF: C₁₃H₁₄ClNO₂
• MW: 251.708762645721
• CID: 5005988
• Update Time: 2025-05-25

Ethyl 2-chloromethyl-3-cyano-5-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloromethyl-3-cyano-5-methylphenylacetate

• Inchi： 1S/C13H14ClNO2/c1-3-17-13(16)6-10-4-9(2)5-11(8-15)12(10)7-14/h4-5H,3,6-7H2,1-2H3
• InChI Key： XJLDYROHQGWNNY-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC(C)=CC=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-chloromethyl-3-cyano-5-methylphenylacetate

Recent Advances in the Study of Ethyl 2-chloromethyl-3-cyano-5-methylphenylacetate (CAS: 1807228-58-5) in Chemical Biology and Pharmaceutical Research

Ethyl 2-chloromethyl-3-cyano-5-methylphenylacetate (CAS: 1807228-58-5) is a compound of significant interest in chemical biology and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential clinical applications.

One of the key areas of investigation has been the role of Ethyl 2-chloromethyl-3-cyano-5-methylphenylacetate in the synthesis of heterocyclic compounds. Researchers have demonstrated its efficacy as a building block for the construction of pyridine, pyrimidine, and quinoline derivatives, which are prevalent scaffolds in many FDA-approved drugs. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route utilizing this compound to produce potent kinase inhibitors with improved selectivity profiles.

In addition to its synthetic applications, recent pharmacological studies have revealed promising biological activities associated with derivatives of Ethyl 2-chloromethyl-3-cyano-5-methylphenylacetate. For instance, a series of compounds derived from this intermediate exhibited significant anti-inflammatory and anticancer properties in preclinical models. These findings were reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where researchers identified specific structural modifications that enhanced the compounds' bioavailability and target engagement.

The mechanism of action of these derivatives has also been a focus of recent research. Advanced computational modeling and X-ray crystallography studies have provided insights into how these molecules interact with biological targets at the atomic level. Such structural information is invaluable for the rational design of next-generation therapeutics with improved efficacy and reduced side effects.

From a pharmaceutical development perspective, recent progress has been made in optimizing the formulation and delivery of Ethyl 2-chloromethyl-3-cyano-5-methylphenylacetate-derived compounds. A 2023 study in the European Journal of Pharmaceutical Sciences investigated various nanoparticle-based delivery systems to enhance the compounds' stability and tissue penetration, addressing previous challenges related to their physicochemical properties.

Looking forward, the versatility of Ethyl 2-chloromethyl-3-cyano-5-methylphenylacetate continues to inspire new research directions. Current investigations are exploring its potential in targeted therapies for neurological disorders and infectious diseases, with preliminary results showing encouraging activity against drug-resistant pathogens. As research progresses, this compound is expected to play an increasingly important role in the development of innovative therapeutic strategies.